Cas no 1211584-64-3 (4-3-(difluoromethoxy)phenylpiperidine)

4-(3-(Difluoromethoxy)phenyl)piperidine is a fluorinated piperidine derivative with potential applications in pharmaceutical and agrochemical research. The difluoromethoxy group enhances metabolic stability and lipophilicity, which may improve bioavailability and membrane permeability. Its phenylpiperidine scaffold is a common pharmacophore in CNS-active compounds, suggesting utility in neuropharmacology. The electron-withdrawing nature of the difluoromethoxy moiety can influence binding affinity in receptor-ligand interactions. This compound is suitable for structure-activity relationship (SAR) studies, particularly in modifying pharmacokinetic properties. High-purity synthesis ensures reproducibility for preclinical investigations. Its structural features make it a valuable intermediate for developing novel therapeutics or agrochemicals with optimized efficacy and stability profiles.
4-3-(difluoromethoxy)phenylpiperidine structure
1211584-64-3 structure
Product Name:4-3-(difluoromethoxy)phenylpiperidine
CAS No:1211584-64-3
MF:C12H15F2NO
MW:227.250410318375
CID:6517768
PubChem ID:117326759
Update Time:2025-11-05

4-3-(difluoromethoxy)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

    • 4-3-(difluoromethoxy)phenylpiperidine
    • 1211584-64-3
    • EN300-1929370
    • 4-[3-(difluoromethoxy)phenyl]piperidine
    • Inchi: 1S/C12H15F2NO/c13-12(14)16-11-3-1-2-10(8-11)9-4-6-15-7-5-9/h1-3,8-9,12,15H,4-7H2
    • InChI Key: JXIQXECXJOMHTK-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)C1CCNCC1)F

Computed Properties

  • Exact Mass: 227.11217043g/mol
  • Monoisotopic Mass: 227.11217043g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 21.3Ų

4-3-(difluoromethoxy)phenylpiperidine Pricemore >>

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Additional information on 4-3-(difluoromethoxy)phenylpiperidine

Recent Advances in the Study of 4-3-(Difluoromethoxy)phenylpiperidine (CAS: 1211584-64-3) and Its Applications in Chemicobiological Medicine

The compound 4-3-(difluoromethoxy)phenylpiperidine (CAS: 1211584-64-3) has recently garnered significant attention in the field of chemicobiological medicine due to its potential therapeutic applications. This molecule, characterized by its unique difluoromethoxy and phenylpiperidine moieties, has been the subject of numerous studies aimed at elucidating its pharmacological properties and mechanisms of action. Researchers have explored its potential as a modulator of various biological targets, including neurotransmitter receptors and enzymes involved in critical metabolic pathways.

Recent studies have focused on the synthesis and optimization of 4-3-(difluoromethoxy)phenylpiperidine derivatives to enhance their bioavailability and target specificity. Advanced computational modeling and high-throughput screening techniques have been employed to identify the most promising candidates for further development. These efforts have yielded valuable insights into the structure-activity relationships (SAR) of this compound class, paving the way for the design of more efficacious and selective therapeutic agents.

One of the key findings from recent research is the compound's potential application in the treatment of neurological disorders. Preclinical studies have demonstrated that 4-3-(difluoromethoxy)phenylpiperidine exhibits significant affinity for serotonin and dopamine receptors, suggesting its utility in managing conditions such as depression, anxiety, and Parkinson's disease. Additionally, its modulatory effects on ion channels have been investigated, with promising results indicating potential applications in pain management and epilepsy.

In the realm of oncology, 4-3-(difluoromethoxy)phenylpiperidine has shown promise as a chemosensitizing agent. Recent in vitro and in vivo studies have revealed its ability to enhance the efficacy of conventional chemotherapeutic drugs by overcoming multidrug resistance mechanisms. This has sparked interest in its potential role in combination therapies for refractory cancers, particularly those with limited treatment options.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) profiles of 4-3-(difluoromethoxy)phenylpiperidine. These investigations have provided critical data on its metabolic stability, plasma protein binding, and potential drug-drug interactions, which are essential for its further development as a clinical candidate. The compound's favorable pharmacokinetic properties, coupled with its demonstrated safety profile in animal models, position it as a strong candidate for translational research.

Looking ahead, ongoing research efforts are focused on advancing 4-3-(difluoromethoxy)phenylpiperidine through the drug development pipeline. Current priorities include the optimization of formulation strategies to improve its delivery and therapeutic index, as well as the initiation of early-phase clinical trials to assess its safety and efficacy in human subjects. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinically viable therapies.

In conclusion, the growing body of research on 4-3-(difluoromethoxy)phenylpiperidine (CAS: 1211584-64-3) underscores its potential as a versatile therapeutic agent with applications across multiple disease areas. Continued investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to the advancement of chemicobiological medicine and the development of novel treatment modalities for patients in need.

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